Cas no 6307-03-5 (2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium)
![2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium structure](https://www.kuujia.com/scimg/cas/6307-03-5x500.png)
6307-03-5 structure
Product name:2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium
2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium Chemical and Physical Properties
Names and Identifiers
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- 2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium
- trans-2-< p-(N,N-dimethylamino)styryl> -1',3',3'-trimethylindolium iodide; 2-[2-(4-chloro-phenoxy)-ethylamino]-ethanol; 2-(4-dimethylamino-styryl)-1,3,3-trimethyl-3H-indolium, iodide; AKOS006221853; CBMicro_029264; Ambcb5737767; CTK5I0475; 2-([2-(4-CHLOROPHENOXY)ETHYL]AMINO)ETHANOL; 2-{[2-(4-CHLOROPHENOXY)ETHYL]AMINO}ETHANOL; 2-(4-Dimethylamino-styryl)-1,3,3-trimethyl-3H-indolium, Jodid; AG-I-01873; 2-[2-(4-dimethylaminophenyl)eth
- SCHEMBL7758713
- NSC10535
- 258851-77-3
- NSC41006
- (e)-2-(4-(dimethylamino)styryl)-1,3,3-trimethyl-3h-indol-1-ium iodide
- 6307-03-5
- N,N-Dimethyl-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]aniline;iodide
- NSC-10535
- NSC-41006
- 2-(4-(Dimethylamino)styryl)-1,3,3-trimethyl-3H-indol-1-ium iodide
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- Inchi: InChI=1S/C21H25N2.HI/c1-21(2)18-8-6-7-9-19(18)23(5)20(21)15-12-16-10-13-17(14-11-16)22(3)4;/h6-15H,1-5H3;1H/q+1;/p-1
- InChI Key: YKPDGXDEWCJITP-UHFFFAOYSA-M
- SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC=C(C=C3)N(C)C)C)C.[I-]
Computed Properties
- Exact Mass: 305.20195
- Monoisotopic Mass: 432.10625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 478
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.2Ų
Experimental Properties
- PSA: 6.25
- LogP: 1.43480
2-{2-[4-(dimethylamino)phenyl]ethenyl}-1,3,3-trimethyl-3H-indolium Related Literature
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Shixin Wu,Jiamin Zeng,Hong Xie,Sum Huan Ng Anal. Methods, 2016,8, 7025-7029
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